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Compound of Interest

Compound Name: GSK 2945 Hydrochloride
Cat. No.: B1154199
Get Quote

Status: Active | Last Updated: October 26, 2025 Topic: Troubleshooting solubility, formulation,
and stability for GSK 2945 Hydrochloride. Target Audience: Drug Discovery Scientists, In Vivo
Pharmacologists, Cell Biologists.

Compound Overview & Physicochemical Profile[1]

GSK 2945 Hydrochloride is a potent, selective, and orally active antagonist of the nuclear
receptor Rev-erba/f3. Unlike agonists that enhance circadian repression, GSK 2945 stimulates
the expression of target genes (e.g., Bmall) by blocking the repressive activity of Rev-erb.

Critical Note on Salt Form: You are likely working with the hydrochloride (HCI) salt. While the
salt form improves solid-state stability and initial dissolution in organic solvents compared to the
free base, it does not guarantee solubility in aqueous buffers. Upon dilution into neutral pH
media (pH 7.4), the salt dissociates, and the lipophilic free base may precipitate if the
concentration exceeds its thermodynamic solubility limit.
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Property Value Notes

Free base MW is ~421.3 g/mol

Molecular Weight ~457.79 g/mol
. Solubility up to 50-100 mM
Primary Solvent DMSO
(~45 mg/mL).
Solubility ~10-20 mg/mL
Secondary Solvent Ethanol
(Lower than DMSO).
N o Do not attempt to dissolve
Aqueous Solubility Negligible ] ]
directly in water or PBS.
Storage (Solid) -20°C Desiccate; stable for >1 year.
Stable for 6 months in DMSO;
Storage (Stock) -80°C

avoid freeze-thaw cycles.

Troubleshooting & FAQs

Category A: Stock Solution Preparation

Q: My GSK 2945 HCl is forming a cloudy suspension in DMSO. How do | fix this? Diagnosis:
This usually indicates either moisture contamination in the DMSO or a "cold shock" if the
DMSO was refrigerated. Solution:

e Warm It: Place the sealed vial in a 37°C water bath for 5-10 minutes.

e Sonicate: Use an ultrasonic bath (not a probe) for 10-15 minutes. The energy input helps
break crystal lattices.

e Check DMSO Quiality: Ensure you are using anhydrous DMSO (<0.2% water). The HCI salt
is hygroscopic; excess water in DMSO can trigger premature dissociation and precipitation.

Q: Can | make a 100 mM stock solution? Answer: Yes, but it is near the saturation limit. A 10
mM or 20 mM stock is safer and easier to handle. At 100 mM, the solution becomes viscous
and prone to crashing out upon slight temperature drops.

Category B: Cell Culture (In Vitro)
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Q: When | add the DMSO stock to my cell culture media, | see a white precipitate. Why?
Mechanism: This is "dilution shock.” You are moving from a solvent with a dielectric constant of
~47 (DMSO) to one of ~80 (Water). The hydrophobic free base crashes out immediately.
Protocol for Prevention:

Pre-dilution Step: Do not add 100% DMSO stock directly to the well.

» Intermediate Step: Dilute your stock 1:10 in culture media without serum in a separate tube.
Vortex immediately.

o Final Addition: Add this intermediate mix to your cells.

e Serum Factor: Ensure your media contains FBS/BSA before adding the drug. Albumin acts
as a carrier protein, sequestering the lipophilic molecule and keeping it in solution.

Category C: In Vivo Formulation (Animal Studies)

Q: I cannot use 100% DMSO for mice. What vehicle works for IP/Oral administration?
Recommendation: Use the "Universal Co-solvent System." Standard Vehicle:10% DMSO +
40% PEG300 + 5% Tween-80 + 45% Saline.[1] Crucial Warning: The order of addition is non-
negotiable. If you add saline too early, the compound will precipitate irreversibly.

Step-by-Step Formulation Protocol (Example: 10 mL batch at 2 mg/mL)

Weigh: 20 mg of GSK 2945 HCI.

Solvent 1 (DMSO): Add 1 mL DMSO. Vortex/Sonicate until completely clear. Stop if not clear.

Solvent 2 (PEG300): Add 4 mL PEG300. Vortex thoroughly. The solution becomes viscous.

Solvent 3 (Tween-80): Add 0.5 mL Tween-80. Vortex.

Solvent 4 (Saline): Slowly add 4.5 mL warm (37°C) saline while vortexing.

o Why warm saline? Cold saline shocks the surfactant system, causing turbidity.

Visualizations
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Figure 1: Solubility Troubleshooting Decision Tree

Caption: A logical flow for resolving precipitation issues during stock preparation and dilution.
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Figure 2: Mechanism of Action (Rev-erb Antagonism)

Caption: GSK 2945 inhibits Rev-erb, preventing the repression of Bmall and altering
circadian/metabolic output.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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